2-acetamido-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-acetamido-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C16H19N3O2S/c1-10-6-4-5-7-13(10)16-19-11(2)14(22-16)8-18-15(21)9-17-12(3)20/h4-7H,8-9H2,1-3H3,(H,17,20)(H,18,21)
• InChI Key: GVIKTWHHKDQYJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)CNC(=O)C)C
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

“2-acetamido-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide” is a chemical compound. It is related to the class of compounds known as thiazoles.

Chemical Reactions Analysis

Specific chemical reactions involving this compound are not available in the sources I found. Thiazoles, in general, can undergo a variety of chemical reactions.

Scientific Research Applications

Metabolism and Biochemical Studies

2-Acetamidothiazoles, such as 2-acetamido-4-chloromethylthiazole, are metabolized in rats to form various compounds, including mercapturic acid and 2-acetamidothiazole-4-carboxylic acid. These studies focus on the identification of metabolites and their formation, providing insights into the metabolism of acetamidothiazoles in biological systems (Chatfield & Hunter, 1973).

Heterocyclic Synthesis

Thioureido-acetamides are utilized in the synthesis of various heterocyclic compounds, such as 2-iminothiazoles and thioparabanic acids. These compounds serve as starting materials for one-pot cascade reactions, highlighting their utility in chemical synthesis and atom economy (Schmeyers & Kaupp, 2002).

Structural Analysis

The structures of compounds like 2-acetamido-4-tolyl-1,3-thiazole are studied to understand their molecular configuration. Such research provides detailed insights into the molecular geometry and hydrogen-bonding interactions of acetamidothiazoles (Lynch & Mcclenaghan, 2004).

Antimicrobial and Antitumor Activity

Novel thiazole derivatives, including those derived from acetamidothiazoles, are synthesized and evaluated for their antimicrobial and antitumor properties. These compounds show potential as effective agents against various bacterial and fungal strains, as well as in inhibiting the growth of cancer cells (Praveen et al., 2013); (El-Messery et al., 2012).

Enzyme Inhibition Studies

Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, related to acetamidothiazoles, are synthesized and evaluated as inhibitors of kidney-type glutaminase. Such compounds are investigated for their potential in treating diseases like cancer (Shukla et al., 2012).

Hypoglycemic Activity

Novel thiazolidinedione derivatives of acetamidothiazoles are synthesized and evaluated for their hypoglycemic activity. These compounds show promising results in animal models, indicating their potential in diabetes treatment (Nikalje et al., 2012).

Future Directions

Thiazole derivatives, including potentially this compound, are a promising area of research in medicinal chemistry, with potential applications in the development of new drugs.